Cas no 83662-31-1 (Ethanone, 1-(1,4-dihydroxy-8-methoxy-2-naphthalenyl)-)

• Product Name: Ethanone, 1-(1,4-dihydroxy-8-methoxy-2-naphthalenyl)-
• CAS No: 83662-31-1
• MF: C₁₃H₁₂O₄
• MW: 232.231984138489
• CID: 668733
• PubChem ID: 11107197
• Update Time: 2025-04-19

Ethanone, 1-(1,4-dihydroxy-8-methoxy-2-naphthalenyl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-(1,4-dihydroxy-8-methoxy-2-naphthalenyl)-
• 1-(1,4-dihydroxy-8-methoxynaphthalen-2-yl)ethanone
• DTXSID10455466
• 83662-31-1

• Inchi： 1S/C13H12O4/c1-7(14)9-6-10(15)8-4-3-5-11(17-2)12(8)13(9)16/h3-6,15-16H,1-2H3
• InChI Key： WJLUOLVLSLETQA-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC2=C(C=C(C(C)=O)C(=C21)O)O

Computed Properties

• Exact Mass: 232.07355886g/mol
• Monoisotopic Mass: 232.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 66.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthols and derivatives